Cas no 2172529-68-7 (tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclopropylazetidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclopropylazetidine-1-carboxylate
• CAS No: 2172529-68-7
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 5974275
• PubChem ID: 165597210
• Update Time: 2025-08-05

tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclopropylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclopropylazetidine-1-carboxylate
• 2172529-68-7
• tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate
• EN300-1632719

• Inchi： 1S/C12H21NO4/c1-10(2,3)17-9(15)13-6-12(16,7-13)11(8-14)4-5-11/h14,16H,4-8H2,1-3H3
• InChI Key： JETHWGJGNDPUEC-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CO)CC1

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-hydroxy-3-1-(hydroxymethyl)cyclopropylazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate (CAS No. 2172529-68-7)

tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate (CAS No. 2172529-68-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique azetidine and cyclopropyl moieties, serves as a critical building block in the development of novel therapeutic agents. Its structural complexity and functional groups make it a valuable candidate for researchers exploring drug discovery and medicinal chemistry.

The compound's molecular framework features a tert-butyl carboxylate group, which is widely recognized for its protective role in organic synthesis. This group enhances the stability of the molecule during chemical reactions, making it a preferred choice for multi-step synthetic processes. Additionally, the presence of hydroxyl and hydroxymethyl groups offers versatility in further functionalization, enabling the creation of diverse derivatives for biological evaluation. Researchers often leverage these properties to design compounds with improved pharmacokinetic profiles.

In recent years, the demand for tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate has surged due to its potential applications in small molecule therapeutics. The compound's ability to modulate biological targets has sparked interest in areas such as oncology, neurology, and infectious diseases. For instance, its azetidine ring is a common motif in drugs targeting G protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. This aligns with the growing trend of precision medicine, where tailored therapies are developed for specific patient populations.

From a synthetic perspective, the compound's cyclopropyl group introduces steric constraints that can influence the conformational flexibility of resulting drug candidates. This feature is particularly relevant in the context of structure-activity relationship (SAR) studies, where subtle structural changes can significantly impact efficacy and selectivity. As such, tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate is often employed in the optimization of lead compounds, addressing challenges like metabolic stability and target binding affinity.

The compound's relevance extends to the burgeoning field of proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug discovery. PROTACs leverage bifunctional molecules to degrade disease-causing proteins, and the structural attributes of tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate make it a promising linker or warhead component. This application has been a hot topic in scientific literature, reflecting the compound's alignment with cutting-edge research trends.

Quality control and analytical characterization are paramount when working with tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure purity and confirm structural integrity. These methods are essential for meeting regulatory standards in pharmaceutical development, particularly in light of increasing scrutiny on impurity profiling and genotoxic risk assessment.

In summary, tert-butyl 3-hydroxy-3-[1-(hydroxymethyl)cyclopropyl]azetidine-1-carboxylate (CAS No. 2172529-68-7) represents a versatile and high-value intermediate in modern chemical research. Its applications span from traditional medicinal chemistry to innovative therapeutic modalities like PROTACs, underscoring its importance in advancing human health. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in drug discovery and biopharmaceutical innovation.